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Introduction
Permanganometry is a robust and widely utilized titrimetric method in quantitative chemical

analysis, relying on the strong oxidizing properties of the permanganate ion (MnO₄⁻). This

application note provides a detailed protocol for the determination of the precise concentration

of a sodium permanganate (NaMnO₄) solution by standardizing it against a primary standard,

sodium oxalate (Na₂C₂O₄). The intense purple color of the permanganate ion serves as a self-

indicator, making this a straightforward and cost-effective analytical technique.[1] Accurate

determination of permanganate concentration is critical in various applications, including the

assay of pharmaceuticals, environmental analysis, and in process quality control during drug

development.

Principle
The standardization of sodium permanganate solution is a redox titration based on the

oxidation of sodium oxalate by sodium permanganate in an acidic medium. Sulfuric acid is

typically used to provide the necessary acidic environment.[1][2] In this reaction, the

permanganate ion (MnO₄⁻) is reduced to the colorless manganese(II) ion (Mn²⁺), while the

oxalate ion (C₂O₄²⁻) is oxidized to carbon dioxide (CO₂).[3]
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The overall balanced chemical equation for the reaction is:

2NaMnO₄ + 5Na₂C₂O₄ + 8H₂SO₄ → 2MnSO₄ + 10CO₂ + 8H₂O + 6Na₂SO₄

The stoichiometry of this reaction shows that 2 moles of sodium permanganate react with 5

moles of sodium oxalate.[3] The endpoint of the titration is reached when all the oxalate has

been consumed, and the first slight excess of the intensely colored permanganate solution

imparts a persistent faint pink color to the solution.[4][5]

Experimental Protocols
Materials and Reagents

Reagent/Material Grade

Sodium Permanganate (NaMnO₄) Analytical Reagent

Sodium Oxalate (Na₂C₂O₄) - Primary Standard Analytical Reagent

Sulfuric Acid (H₂SO₄), concentrated Analytical Reagent

Deionized Water High-Purity

50 mL Burette Class A

250 mL Erlenmeyer Flasks

100 mL Graduated Cylinder

Analytical Balance (± 0.0001 g)

Hot Plate and Magnetic Stirrer

Thermometer

Preparation of Solutions
3.2.1. Preparation of Approximately 0.02 M Sodium Permanganate Solution

Weigh approximately 3.2 g of sodium permanganate (NaMnO₄). Note: The molar mass of

anhydrous NaMnO₄ is 141.93 g/mol , and the monohydrate is 159.94 g/mol .
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Dissolve the weighed sodium permanganate in 1000 mL of deionized water in a clean

beaker.

Heat the solution on a water bath for about an hour to oxidize any reducing impurities.[6]

Allow the solution to stand for at least 48 hours in the dark to permit the precipitation of

manganese dioxide.

Carefully filter the solution through a sintered glass funnel or glass wool to remove the

precipitate. Do not use filter paper, as it will react with the permanganate.

Store the standardized solution in a clean, dark glass bottle to prevent decomposition.

3.2.2. Preparation of the Acidic Solution

Carefully and slowly add 100 mL of concentrated sulfuric acid to 900 mL of deionized water

while stirring in a large beaker. This will produce a diluted sulfuric acid solution.

Standardization Procedure
Preparation of the Primary Standard: Accurately weigh, to four decimal places,

approximately 0.25-0.30 g of dried (at 105-110 °C) primary standard sodium oxalate into a

250 mL Erlenmeyer flask.[3] Record the exact mass.

Dissolution: Add 100 mL of deionized water and 60 mL of the prepared 1M sulfuric acid

solution to the flask to dissolve the sodium oxalate.[3]

Heating: Gently heat the solution to between 70-80 °C.[3] It is crucial to maintain the

temperature above 60 °C throughout the titration.

Titration: While the oxalate solution is hot, titrate with the prepared sodium permanganate
solution from the burette.

Add the initial portions of the permanganate solution slowly, as the reaction is initially slow.

[3] The formation of Mn²⁺ ions catalyzes the reaction, which will then proceed more

rapidly.[3]
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Continue to add the titrant, allowing each drop to be completely decolorized before adding

the next.

Endpoint Determination: The endpoint is reached when a single drop of the permanganate

solution produces a faint but persistent pink color that lasts for at least 30 seconds.[3][4]

Replicates: Repeat the titration at least two more times with fresh portions of the sodium

oxalate primary standard. The results should be concordant.

Data Presentation
The following table summarizes the data that should be collected during the standardization

process.

Trial
Mass of
Na₂C₂O₄ (g)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
NaMnO₄ used
(mL)

1 0.2512 0.10 37.40 37.30

2 0.2505 0.20 37.35 37.15

3 0.2520 0.15 37.65 37.50

Calculations
The molarity of the sodium permanganate solution can be calculated using the following

steps:

Calculate the moles of sodium oxalate (Na₂C₂O₄):

Moles of Na₂C₂O₄ = Mass of Na₂C₂O₄ (g) / Molar mass of Na₂C₂O₄ (134.00 g/mol )

Calculate the moles of sodium permanganate (NaMnO₄) reacted:

From the stoichiometry of the balanced equation, 5 moles of Na₂C₂O₄ react with 2 moles

of NaMnO₄.

Moles of NaMnO₄ = (Moles of Na₂C₂O₄) x (2 / 5)
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Calculate the molarity of the sodium permanganate solution:

Molarity of NaMnO₄ (M) = Moles of NaMnO₄ / Volume of NaMnO₄ used (L)

Example Calculation (using data from Trial 1):

Moles of Na₂C₂O₄ = 0.2512 g / 134.00 g/mol = 0.001875 mol

Moles of NaMnO₄ = 0.001875 mol x (2 / 5) = 0.000750 mol

Molarity of NaMnO₄ = 0.000750 mol / 0.03730 L = 0.0201 M

The average molarity from the three trials should be calculated and reported.

Experimental Workflow
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Solution Preparation

Titration Procedure

Data Analysis

Prepare ~0.02 M NaMnO₄ Solution

Titrate with NaMnO₄ Solution

Accurately Weigh Primary Standard Na₂C₂O₄

Dissolve Na₂C₂O₄ in H₂O and H₂SO₄

Prepare Dilute H₂SO₄

Heat Oxalate Solution to 70-80 °C

Observe Persistent Pink Endpoint

Record Volume of NaMnO₄ Used

Calculate Molarity of NaMnO₄

Repeat for Concordant Results
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Caption: Experimental workflow for the titrimetric determination of sodium permanganate
concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.
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